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Compound of Interest

Compound Name: 2-Bromothiophenol

Cat. No.: B030966

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromothiophenol
(CAS No. 6320-02-1), a crucial reagent in the synthesis of pharmaceuticals, agrochemicals,
and dyes.[1] Due to its toxicity and hazardous nature, strict adherence to safety protocols is
imperative to ensure the well-being of laboratory personnel and the integrity of research.[1]

Core Safety and Hazard Information

2-Bromothiophenol is classified as a hazardous chemical, being toxic if swallowed, in contact
with skin, or if inhaled. It is known to cause serious skin and eye irritation, as well as respiratory
irritation.[2] A notable characteristic of this compound is its powerful and unpleasant stench.[2]

Quantitative Data Summary

The following table summarizes the key physical, chemical, and safety data for 2-
Bromothiophenol. This information is critical for designing safe experimental setups and for

quick reference in case of an emergency.
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Property Value Source(s)
Chemical Formula CeHsBrS [2]
Molecular Weight 189.07 g/mol [3]
CAS Number 6320-02-1
Appearance Clear yellow liquid [1]
Odor Stench [2]
Boiling Point 114 -116 °C @ 10 mmHg128- 3]
130 °C @ 25 mmHg
Density 1.573 g/mL at 25 °C [3]
Flash Point > 110 °C (> 230 °F) [3]
Refractive Index n20/D 1.635 [3]
UN Number UN2810

Hazard Class

6.1 (Toxic liquid)

Packing Group

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH315: Causes

skin irritationH319: Causes

serious eye irritationH335: May

cause respiratory irritation

[2]

Note: Specific LD50 and LC50 values for 2-Bromothiophenol were not available in the

consulted resources.

Experimental Protocols

Adherence to the following detailed protocols is mandatory when handling 2-Bromothiophenol

to minimize exposure and mitigate risks.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of 2-
Bromothiophenol.

o Hand Protection: Wear chemical-resistant gloves, such as butyl rubber or neoprene. Double
gloving is highly recommended to prevent skin contact and absorption.[4] Inspect gloves for
any signs of degradation or perforation before use.[5]

o Eye and Face Protection: Chemical safety goggles in combination with a face shield are
required to protect against splashes and airborne particles.[4]

o Skin and Body Protection: A flame-retardant lab coat worn over long-sleeved clothing and
closed-toe shoes is mandatory.[4] For operations with a higher risk of splashing, a chemical-
resistant apron should also be worn.[4]

e Respiratory Protection: All handling of 2-Bromothiophenol must be conducted within a
certified chemical fume hood to prevent the inhalation of its toxic vapors.[2][4] If a fume hood
is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[4]

Safe Handling and Storage
e Handling:

o Before commencing work, ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[5]

o Conduct all manipulations of 2-Bromothiophenol inside a certified and operational
chemical fume hood.[2]

o Avoid direct contact with the skin, eyes, and clothing.[2]
o Do not breathe in the vapors, mists, or sprays of the chemical.[2]

o Eating, drinking, and smoking are strictly prohibited in the laboratory area where this
chemical is handled.
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o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.

e Storage:

o Store 2-Bromothiophenol in a tightly sealed container in a cool, dry, and well-ventilated
area.[2][5]

o Refrigerated storage is recommended.[2][5]

o The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) as it
is air-sensitive.[1][5]

o Keep the container away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.[5]

o The storage area should be locked and accessible only to authorized personnel.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.
o First Aid Measures:

o Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth).[5] Seek immediate
medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected skin
area with copious amounts of soap and water for at least 15 minutes.[5] Seek immediate
medical attention.[5]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention. Never give anything by mouth to an unconscious person.
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» Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical
powder, or alcohol-resistant foam.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: The compound is combustible and thermal decomposition can produce
hazardous gases including carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen
bromide.[2]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.

e Accidental Release Measures:

o

Evacuation: Immediately evacuate all non-essential personnel from the spill area.
o Ventilation: Ensure adequate ventilation.

o Personal Protection: Responders must wear the appropriate PPE as detailed in the PPE
section.

o Containment: Prevent the spill from entering drains or waterways.

o Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite. Collect the absorbed material and place it in a sealed, properly labeled
container for hazardous waste disposal.[4]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.

Visual Workflow for Spill Management

The following diagram illustrates the logical steps to be taken in the event of a 2-
Bromothiophenol spill.
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Caption: A workflow for the safe response to a 2-Bromothiophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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